Cas no 2172487-52-2 (tert-butyl N-({5-(cyclopropylmethyl)amino-2,3-dihydro-1-benzofuran-2-yl}methyl)carbamate)

• Product Name: tert-butyl N-({5-(cyclopropylmethyl)amino-2,3-dihydro-1-benzofuran-2-yl}methyl)carbamate
• CAS No: 2172487-52-2
• MF: C₁₈H₂₆N₂O₃
• MW: 318.410645008087
• CID: 5753229
• PubChem ID: 165600176
• Update Time: 2025-06-08

tert-butyl N-({5-(cyclopropylmethyl)amino-2,3-dihydro-1-benzofuran-2-yl}methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-({5-[(cyclopropylmethyl)amino]-2,3-dihydro-1-benzofuran-2-yl}methyl)carbamate
• EN300-1591822
• 2172487-52-2
• tert-butyl N-({5-(cyclopropylmethyl)amino-2,3-dihydro-1-benzofuran-2-yl}methyl)carbamate

• Inchi： 1S/C18H26N2O3/c1-18(2,3)23-17(21)20-11-15-9-13-8-14(6-7-16(13)22-15)19-10-12-4-5-12/h6-8,12,15,19H,4-5,9-11H2,1-3H3,(H,20,21)
• InChI Key： XVVYXVZRGOMIDF-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C=C2CC1CNC(=O)OC(C)(C)C)NCC1CC1

Computed Properties

• Exact Mass: 318.19434270g/mol
• Monoisotopic Mass: 318.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 59.6Ų

Additional information on tert-butyl N-({5-(cyclopropylmethyl)amino-2,3-dihydro-1-benzofuran-2-yl}methyl)carbamate

Comprehensive Overview of tert-butyl N-({5-(cyclopropylmethyl)amino-2,3-dihydro-1-benzofuran-2-yl}methyl)carbamate (CAS No. 2172487-52-2)

The compound tert-butyl N-({5-(cyclopropylmethyl)amino-2,3-dihydro-1-benzofuran-2-yl}methyl)carbamate (CAS No. 2172487-52-2) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a benzofuran core and cyclopropylmethyl moiety, makes it a subject of interest for drug discovery and material science applications. In recent years, the demand for novel heterocyclic compounds has surged, driven by advancements in targeted drug delivery and sustainable agriculture.

Researchers have focused on tert-butyl N-({5-(cyclopropylmethyl)amino-2,3-dihydro-1-benzofuran-2-yl}methyl)carbamate due to its potential as a bioactive scaffold. The carbamate group in its structure is particularly noteworthy, as it often enhances metabolic stability and bioavailability in drug candidates. This aligns with the growing trend in medicinal chemistry to optimize ADME properties (Absorption, Distribution, Metabolism, and Excretion) of small molecules. The compound's CAS No. 2172487-52-2 serves as a critical identifier in patent literature and regulatory documentation.

The benzofuran moiety in this compound is a privileged structure in drug design, frequently associated with CNS activity and anti-inflammatory effects. With increasing interest in neuroprotective agents and age-related disease therapeutics, this structural feature has garnered attention from both academic and industrial research teams. The cyclopropylmethyl substituent adds further complexity, potentially influencing the molecule's conformational rigidity and receptor binding affinity.

From a synthetic chemistry perspective, tert-butyl N-({5-(cyclopropylmethyl)amino-2,3-dihydro-1-benzofuran-2-yl}methyl)carbamate represents an interesting challenge for route optimization and process chemistry. The pharmaceutical industry's shift toward continuous manufacturing and green chemistry principles has made efficient synthesis of such compounds a hot research topic. Recent publications have explored catalytic methods and atom-economical transformations for similar structures.

The compound's potential applications extend beyond pharmaceuticals. In agrochemical research, derivatives of benzofuran have shown promise as eco-friendly pesticides and plant growth regulators. With global concerns about food security and sustainable farming practices, molecules like CAS No. 2172487-52-2 are being evaluated for their environmental profiles and biological activities.

Analytical characterization of tert-butyl N-({5-(cyclopropylmethyl)amino-2,3-dihydro-1-benzofuran-2-yl}methyl)carbamate typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are crucial for confirming structural integrity and purity, especially given the compound's potential use in preclinical studies. The rise of AI-assisted drug discovery has also created new opportunities for predicting the properties and activities of such molecules.

In the context of intellectual property, compounds like tert-butyl N-({5-(cyclopropylmethyl)amino-2,3-dihydro-1-benzofuran-2-yl}methyl)carbamate are frequently protected by patents covering their synthesis methods and potential applications. The specific CAS No. 2172487-52-2 serves as an important reference in these legal documents and in chemical databases used for prior art searches.

Future research directions for this compound may include exploration of its structure-activity relationships (SAR) and development of derivative libraries for high-throughput screening. The growing field of fragment-based drug discovery could potentially utilize the benzofuran core as a starting point for designing novel therapeutics. Additionally, the compound's physicochemical properties make it a candidate for investigation in formulation science and drug delivery systems.

From a commercial perspective, the availability of tert-butyl N-({5-(cyclopropylmethyl)amino-2,3-dihydro-1-benzofuran-2-yl}methyl)carbamate (CAS No. 2172487-52-2) as a research chemical is important for academic and industrial laboratories. Suppliers typically provide detailed certificates of analysis and material safety data, reflecting the compound's role in quality-controlled research environments.

The scientific community continues to investigate novel applications for heterocyclic compounds like this one, particularly in emerging fields such as proteolysis targeting chimeras (PROTACs) and covalent inhibitors. As research into precision medicine advances, molecules with well-characterized structures and modifiable functional groups will remain valuable tools for drug discovery and chemical biology research.